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Compound of Interest
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Introduction

Oleyl alcohol, with the IUPAC name (Z)-octadec-9-en-1-0l, is a long-chain, monounsaturated
fatty alcohol that holds a significant position in various scientific and industrial fields, particularly
in pharmaceutical and cosmetic formulations.[1] Its unique molecular structure, featuring an 18-
carbon chain with a cis-double bond at the ninth position, imparts a distinct set of
physicochemical properties that make it a versatile excipient.[1][2] This guide provides a
comprehensive exploration of these characteristics, offering in-depth technical information for
researchers, scientists, and drug development professionals. Sourced from natural origins like
fish oil, olive oil, and beef fat, oleyl alcohol can also be synthesized through processes like the
Bouveault—Blanc reduction of oleic acid esters.[1]

This document will delve into the core physicochemical properties of oleyl alcohol, its behavior
in various solvent systems, and its functional roles as an emollient, emulsifier, and penetration
enhancer. We will also explore the analytical methodologies for its characterization and discuss
its safety and toxicological profile.

Core Physicochemical Properties

The physical and chemical attributes of oleyl alcohol are fundamental to its application in
various formulations. A summary of these key properties is presented below.
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Molecular and Physical Identity

Oleyl alcohol is chemically identified as (Z)-octadec-9-en-1-ol.[2] Its molecular formula is
CisH360, and it has a molecular weight of approximately 268.48 g/mol .[3] At room
temperature, it exists as a colorless to pale yellow, viscous, and oily liquid with a mild, fatty
odor.[4][5]

Caption: Molecular Structure of Oleyl Alcohol.

Quantitative Physicochemical Data

A compilation of the critical physicochemical parameters for oleyl alcohol is provided in the

table below for easy reference.
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Property Value References
Molecular Formula CisH360 [3]
Molecular Weight 268.48 g/mol [3]
CAS Number 143-28-2
EC Number 205-597-3
Colorless to pale yellow
Appearance ) o [4]
viscous liquid
Odor Mild, fatty aroma [2]
] ] 0-19 °C (range varies by
Melting Point [2][41[5]
source)
. ) 330-360 °C (at 760 mmHQ);
Boiling Point [11[2][6]
207 °C (at 13 mmHg)
) 0.845-0.855 g/cm3 (at 20-
Density [1][6]

25°C)

Refractive Index

~1.460 (at 20°C)

[2]7]

Vapor Pressure

10.64 hPa (at 195 °C)

[2]

Flash Point

>110 °C (>230 °F)

[2]

LogP (Octanol/Water)

~7.07-7.796

[2]

Water Solubility

Practically insoluble

[2](8]

Solubility and Solvent Interactions

The solubility profile of oleyl alcohol is dictated by its long hydrophobic carbon chain and the

single polar hydroxyl group.[8] This amphiphilic nature governs its interactions in various

solvent systems, which is a critical consideration in formulation development.

Solubility Characteristics
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e Aqueous Solubility: Oleyl alcohol is practically insoluble in water due to its long, nonpolar
alkyl chain.[2][8]

e Organic Solvent Solubility: It is readily soluble in many organic solvents, including ethanol,
ether, and chloroform.[8] It is also miscible with other alcohols and slightly miscible with
carbon tetrachloride.[2] This high solubility in organic phases is crucial for its role as a
solvent and co-emulsifier in formulations.[9]

The solubility can be influenced by temperature, generally increasing with a rise in
temperature.[8]

Functional Roles in Formulations

The physicochemical properties of oleyl alcohol directly translate to its multifaceted functions
in pharmaceutical and cosmetic products.

Emollient and Moisturizer

As an emollient, oleyl alcohol forms a thin, non-greasy film on the skin's surface, which helps
to reduce transepidermal water loss (TEWL) and imparts a soft, smooth feel.[10] This
lubricating property is beneficial in skin creams, lotions, and hair conditioners.

Emulsifier and Stabilizer

With its amphiphilic structure, oleyl alcohol acts as a nonionic surfactant and co-emulsifier.[11]
It positions itself at the oil-water interface, reducing interfacial tension and allowing for the
formation of stable emulsions.[10][11] This is essential for the physical stability and texture of
creams and lotions.

Penetration Enhancer

In transdermal and topical drug delivery systems, oleyl alcohol functions as a penetration
enhancer.[9] It is believed to work by disrupting the highly ordered lipid structure of the stratum
corneum, thereby increasing the permeability of the skin to active pharmaceutical ingredients
(APIs).[12][13] Studies have shown its effectiveness in enhancing the skin permeation of
various drugs.[13][14]

Caption: Functional Roles of Oleyl Alcohol in Formulations.
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Analytical Characterization

A variety of analytical techniques are employed to confirm the identity, purity, and quality of
oleyl alcohol.

Standard Quality Control Parameters

Standard quality control tests for oleyl alcohol typically include the determination of:

Acid Value: Measures the amount of free fatty acids.

Saponification Value: Indicates the average molecular weight of the fatty alcohols.

Hydroxyl Value: Determines the concentration of hydroxyl groups.

lodine Value: Measures the degree of unsaturation.[5]

Water Content: Determined by Karl Fischer titration.

Parameter Typical Specification Range
Acid Value 0.0 - 0.2 mg KOH/g
Saponification Number 0-1mg KOH/g

Hydroxyl Value 205 - 215 mg KOH/g

lodine Number 85 - 90 g 12/100g

Water Content 0-0.1%

(Note: These values are typical and may vary between suppliers.)[15]

Spectroscopic and Chromatographic Methods

« Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups, such as the
O-H stretch of the alcohol and the C=C stretch of the alkene.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
molecular structure, including the position and stereochemistry of the double bond.
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e Gas Chromatography (GC): The primary method for determining the purity of oleyl alcohol
and quantifying the presence of other fatty alcohols. Commercial grades typically have a
purity of 80-85% or higher.[3][7]

Experimental Protocol: Determination of Purity by
Gas Chromatography

This protocol outlines a general procedure for assessing the purity of oleyl alcohol.

Objective: To determine the percentage purity of an oleyl alcohol sample by gas
chromatography.

Materials and Equipment:
e Gas chromatograph with a Flame lonization Detector (FID).

o Capillary column suitable for fatty alcohol analysis (e.g., a polar phase like polyethylene
glycol).

e High-purity carrier gas (e.g., Helium or Nitrogen).
¢ Oleyl alcohol standard of known purity.

e Oleyl alcohol sample for analysis.

o Suitable solvent (e.g., isopropanol or hexane).

e Volumetric flasks and syringes.

Procedure:

o Standard Preparation: Accurately weigh a known amount of the oleyl alcohol standard and
dissolve it in the chosen solvent in a volumetric flask to a final concentration of approximately
1 mg/mL.

o Sample Preparation: Prepare the oleyl alcohol sample in the same manner as the standard.

o GC Conditions (Example):
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[e]

Injector Temperature: 250 °C

o

Detector Temperature: 275 °C

[¢]

Oven Temperature Program: Initial temperature of 150 °C, hold for 1 minute, then ramp to
240 °C at a rate of 5 °C/min, and hold for 10 minutes.

Carrier Gas Flow Rate: 1-2 mL/min.

[¢]

[¢]

Injection Volume: 1 pL.

e Analysis: Inject the standard and sample solutions into the GC.

o Data Processing: Identify the peak corresponding to oleyl alcohol based on the retention
time of the standard. Calculate the area of the oleyl alcohol peak in both the standard and
sample chromatograms.

o Calculation:

o Purity (%) = (Area of sample peak / Area of standard peak) * (Concentration of standard /
Concentration of sample) * Purity of standard (%)

(Standard & Sample PreparatiorD—P@C InjectionD—b(Chromatographic SeparatioD—bGlD DetectiorD—’G)ata Acquisition & IntegratioD—’Gurity CalculatiorD

Click to download full resolution via product page
Caption: Gas Chromatography Workflow for Purity Analysis.

Safety and Toxicology

Oleyl alcohol is generally regarded as a nontoxic and nonirritant material at the concentrations
typically used in topical pharmaceutical and cosmetic formulations.[2][16]

e Acute Toxicity: Studies in animals have shown a very low order of acute oral and
percutaneous toxicity.[16][17]
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» Skin and Eye Irritation: It can cause minimal to mild skin and eye irritation in animal studies.
[17] However, clinical patch testing in humans indicates a very low potential for skin irritation
and sensitization.[17]

o Sensitization: While generally non-sensitizing, there have been rare reports of contact
dermatitis associated with oleyl alcohol.[16]

o Environmental Fate: Oleyl alcohol is considered very toxic to aquatic organisms and may
persist in the environment due to its low water solubility.[18][19] Proper disposal is
necessary.[20]

It is incompatible with strong acids and strong oxidizing agents.[2][21]

Conclusion

Oleyl alcohol is a remarkably versatile fatty alcohol with a well-defined set of physicochemical
characteristics that underpin its widespread use in the pharmaceutical and cosmetic industries.
Its properties as an emollient, emulsifier, and penetration enhancer make it an invaluable tool
for formulators. A thorough understanding of its physical and chemical properties, as detailed in
this guide, is essential for its effective and safe application in the development of high-
performance products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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